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Compound of Interest

Compound Name: 2-Methylhexanoic acid

Cat. No.: B1204627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Methylhexanoic
acid in a wide range of organic solvents. 2-Methylhexanoic acid (C7H14O2), a branched-

chain carboxylic acid, sees use as an intermediate in the synthesis of fragrances, lubricants,

and plasticizers.[1][2][3] Its solubility is a critical parameter for its application in various

chemical processes, including reaction chemistry, purification, and formulation development.

Core Principles of Solubility
The solubility of 2-Methylhexanoic acid is governed by its molecular structure, which features

a polar carboxylic acid head and a nonpolar seven-carbon aliphatic tail.[1] The principle of "like

dissolves like" is a key determinant of its solubility profile.[1] Generally, 2-Methylhexanoic acid
is soluble in polar organic solvents such as alcohols and is miscible with ether and chloroform.

[4][5][6] Its solubility tends to be limited in non-polar solvents.[1] The presence of the carboxyl

group allows for hydrogen bonding, which enhances solubility in protic solvents.[7][8] As with

many compounds, solubility can also be influenced by temperature, with an increase in

temperature generally leading to increased solubility.[1]

Quantitative Solubility Data
The following table summarizes the quantitative solubility of 2-Methylhexanoic acid in a

variety of organic solvents at 25°C.[3] This data is essential for solvent selection in

experimental and industrial processes.
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Solvent Category Solvent Name Solubility (g/L) at 25°C

Alcohols tert-Butanol 819.86

Isopropanol 725.17

Ethanol 717.64

Methanol 601.06

2-Methoxyethanol 587.16

2-Propoxyethanol 556.41

sec-Butanol 530.93

n-Propanol 516.06

n-Hexanol 499.02

Isopentanol 478.97

n-Butanol 469.98

Isobutanol 449.59

n-Pentanol 354.35

2-Butoxyethanol 348.49

n-Heptanol 271.14

n-Octanol 231.22

Ethylene Glycol 165.31

Ethers Tetrahydrofuran (THF) 760.79

1,4-Dioxane 570.33

Methyl tert-butyl ether (MTBE) 369.01

Diethyl Ether 211.15

Ketones Cyclopentanone 574.55

Cyclohexanone 510.7
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Acetone 364.56

2-Butanone (MEK) 309.89

2-Pentanone 267.24

Methyl isobutyl ketone (MIBK) 208.36

Esters n-Butyl Acetate 370.94

Propylene Glycol 288.22

Ethyl Acetate 236.17

Methyl Acetate 223.48

Ethyl Formate 215.99

n-Pentyl Acetate 210.85

Isopropyl Acetate 196.49

n-Propyl Acetate 171.81

Isobutyl Acetate 140.08

Amides & Other Nitrogenous Dimethyl Sulfoxide (DMSO) 716.23

Dimethylformamide (DMF) 597.12

N-Methyl-2-pyrrolidone (NMP) 586.7

N,N-Dimethylacetamide

(DMAc)
385.29

Acetonitrile 216.75

Formamide 188.01

Chlorinated Solvents Chloroform 433.84

Dichloromethane 419.45

1,2-Dichloroethane 261.0

Chlorobenzene 126.29

Tetrachloromethane 75.74
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Hydrocarbons o-Xylene 72.04

m-Xylene 71.63

Toluene 50.13

n-Hexane 41.16

Cyclohexane 35.5

n-Heptane 29.21

n-Octane 15.97

Carboxylic Acids Acetic Acid 452.53

Propionic Acid 377.24

Formic Acid 160.72

Miscellaneous Transcutol 855.03

Anisole 142.89

Dimethyl Carbonate 56.69

Experimental Protocol for Solubility Determination
A common and reliable method for determining the solubility of a liquid compound like 2-
Methylhexanoic acid in a solvent is the isothermal saturation method. The general steps for

this experimental protocol are outlined below.

Objective: To determine the saturation solubility of 2-Methylhexanoic acid in a given organic

solvent at a constant temperature.

Materials:

2-Methylhexanoic acid (high purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath
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Calibrated analytical balance

Volumetric flasks and pipettes

Centrifuge

Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a

suitable detector

Syringes and filters

Methodology:

Preparation of Supersaturated Solution: Add an excess amount of 2-Methylhexanoic acid
to a known volume of the selected organic solvent in a sealed container. The presence of a

distinct phase of the acid ensures that the solution is saturated.

Equilibration: Place the sealed container in a thermostatic shaker or water bath set to the

desired temperature (e.g., 25°C). Agitate the mixture for a sufficient period (e.g., 24-48

hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, allow the container to rest at the constant temperature

to let the undissolved 2-Methylhexanoic acid settle. For stable emulsions or fine

dispersions, centrifugation may be necessary to achieve clear phase separation.

Sampling: Carefully extract a known volume of the clear, saturated supernatant using a pre-

heated or temperature-equilibrated syringe. To avoid crystallization due to temperature

changes, this step should be performed swiftly.

Dilution: Immediately dilute the collected sample with a known volume of a suitable solvent

to prevent precipitation and to bring the concentration within the analytical range of the

quantification method.

Quantification: Analyze the diluted sample using a calibrated analytical technique such as

GC or HPLC to determine the concentration of 2-Methylhexanoic acid.
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Calculation: From the measured concentration and the dilution factor, calculate the solubility

of 2-Methylhexanoic acid in the solvent at the specified temperature. The results are

typically expressed in g/L or mol/L.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the isothermal saturation method for

solubility determination.
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Isothermal Saturation Method Workflow
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Conclusion
The solubility data and experimental framework presented in this guide offer valuable insights

for researchers, scientists, and drug development professionals working with 2-
Methylhexanoic acid. A thorough understanding of its solubility in various organic solvents is

fundamental for optimizing reaction conditions, designing purification strategies, and

developing new formulations. The provided quantitative data serves as a practical reference for

solvent selection, while the outlined experimental protocol offers a reliable method for

independent solubility determination.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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